Diphenyl((phenylthio)methyl)phosphine oxide

• IUPAC Name: [phenyl(phenylsulfanylmethyl)phosphoryl]benzene
• InChI: InChI=1S/C19H17OPS/c20-21(17-10-4-1-5-11-17,18-12-6-2-7-13-18)16-22-19-14-8-3-9-15-19/h1-15H,16H2
• InChI Key: FSHUUGJBSQZQGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)P(=O)(CSC2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C19H17OPS
• DSSTOX Substance ID: DTXSID10451468
• Molecular Weight: 324.4 g/mol
• CAS No.: 31238-57-0

Description

Synthesis Analysis

• From Halogenophosphines and Organometallic Reagents

  • Grignard reagents have also been applied in the synthesis of tris(2-methoxy-5-vinylphenyl)phosphine and other novel phosphines.

• One-Pot Organometallics-Free Synthesis

  • Diphenyl(pyrazin-2-yl)phosphine, a related compound, can be synthesized from readily available precursors such as Ph₃P, Li, and 2-chloropyrazine.

Scientific Research Applications

Photoinduced Coupling Reactions

Diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide (TMDPO) demonstrates potential in synthetic organic chemistry, particularly in photoinduced coupling reactions. It acts as a phosphorus source, reacting with heteroatom–heteroatom bonds under photoirradiation to yield thio- or selenophosphinates and thio- or selenoesters (Sato et al., 2017).

Synthesis of Ketones and Enones

Diphenyl phosphine oxides can function as acyl anion equivalents in the synthesis of vinyl sulfides, which can then be hydrolyzed into carbonyl compounds. This method has been used to create enone precursors and explores the scope and limitations of such applications (Grayson & Warren, 1977).

Reactivity with Singlet Oxygen

Research into the reaction of arylphosphines with singlet oxygen has revealed that certain isomers, like the ortho isomer of tris(methoxyphenyl)phosphine, prefer intramolecular rearrangement to form phenyl diphenyl phosphinate over forming phosphine oxide (Gao et al., 2001).

Electrophilic Cyclization Reactions

The electrophilic cyclization reactions of certain diphenyl phosphine oxides have been investigated, demonstrating the formation of heterocyclic compounds. These reactions involve neighboring group participation of phosphoryl and/or vinylic groups (Ivanov & Christov, 2012), (Ivanov & Christov, 2013).

Charge Transport and Electrophosphorescence

Diphenyl phosphine oxides, like Diphenyl[4-(triphenylsilyl)phenyl]phosphine oxide, exhibit unique properties in electronic applications such as organic light-emitting diodes (OLEDs), showing high external quantum efficiency and electron-dominated charge transport (Mamada et al., 2011).

Coordination Chemistry

Exploring the coordination chemistry of diphenyl phosphine oxides with various metals can lead to the formation of complexes with distinct structures and properties. These complexes have been characterized using various analytical techniques, including FTIR, NMR, and X-ray spectroscopy (Luck et al., 2019).